Cas no 1210640-38-2 (N-{4-4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonylphenyl}acetamide)

• Product Name: N-{4-4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonylphenyl}acetamide
• CAS No: 1210640-38-2
• MF: C₂₃H₂₅N₃O₃
• MW: 391.46290564537
• CID: 6584851
• PubChem ID: 45587760
• Update Time: 2025-06-20

N-{4-4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonylphenyl}acetamide
• N-[4-[4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonyl]phenyl]acetamide
• VU0524394-1
• AKOS024523057
• F5855-0474
• N-(4-(4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonyl)phenyl)acetamide
• N-{4-[4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonyl]phenyl}acetamide
• 1210640-38-2

• Inchi： 1S/C23H25N3O3/c1-16(27)24-19-9-7-18(8-10-19)22(28)25-11-13-26(14-12-25)23(29)21-15-20(21)17-5-3-2-4-6-17/h2-10,20-21H,11-15H2,1H3,(H,24,27)
• InChI Key： WXFBXUQWINNVBR-UHFFFAOYSA-N
• SMILES： O=C(C1CC1C1C=CC=CC=1)N1CCN(C(C2C=CC(=CC=2)NC(C)=O)=O)CC1

Computed Properties

• Exact Mass: 391.18959167g/mol
• Monoisotopic Mass: 391.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.7Ų

Additional information on N-{4-4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonylphenyl}acetamide

Professional Introduction to N-{4-4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonylphenyl}acetamide (CAS No. 1210640-38-2)

N-{4-4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonylphenyl}acetamide, a compound with the CAS number 1210640-38-2, represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential pharmacological properties. The intricate structure of this molecule, featuring a piperazine core and phenyl rings, makes it a promising candidate for further investigation in drug discovery and development.

The pharmacological significance of N-{4-4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonylphenyl}acetamide lies in its ability to interact with various biological targets. The presence of the piperazine moiety is particularly noteworthy, as it is a common structural feature in many bioactive molecules. Piperazines are known for their ability to modulate neurotransmitter systems, making them valuable in the development of treatments for neurological and psychiatric disorders. Additionally, the phenyl rings contribute to the compound's binding affinity and selectivity, which are critical factors in drug design.

Recent research has highlighted the importance of structure-activity relationships (SAR) in the development of novel therapeutic agents. N-{4-4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonylphenyl}acetamide exemplifies this principle through its well-designed molecular framework. The substitution pattern on the piperazine ring and the phenyl groups play a crucial role in determining the compound's biological activity. By carefully modifying these functional groups, chemists can fine-tune the pharmacological properties of the molecule, leading to more effective and targeted therapies.

In vitro studies have demonstrated that N-{4-4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonylphenyl}acetamide exhibits promising activity against several disease-related targets. For instance, preliminary data suggest that this compound may interfere with key enzymatic pathways involved in inflammation and pain modulation. These findings are particularly intriguing given the growing demand for alternative treatments that offer improved efficacy and reduced side effects compared to existing therapies.

The synthesis of N-{4-4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonylphenyl}acetamide involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to produce this compound with high purity and yield. This underscores the importance of innovation in synthetic chemistry in facilitating the discovery and development of new drugs.

One of the most exciting aspects of N-{4-4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonylphenyl}acetamide is its potential for further derivatization. By introducing additional functional groups or altering the substitution pattern on the piperazine and phenyl rings, scientists can generate a library of related compounds with diverse biological activities. This approach aligns with contemporary trends in drug discovery, where combinatorial chemistry and high-throughput screening are employed to identify lead compounds with optimal pharmacological profiles.

The role of computational modeling in understanding the behavior of N-{4-4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonylphenyl}acetamide cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound interacts with biological targets at the molecular level. These computational tools have not only accelerated the drug discovery process but also allowed researchers to predict potential side effects and optimize dosing regimens.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. N-{4-4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonylphenyl}acetamide serves as a testament to this progress, embodying the principles of rational drug design and innovation. Its unique structure and promising pharmacological properties make it a valuable asset in the quest for new therapeutic interventions.

The future prospects for N-{4-4-(2-phenylcyclopropanecarbonyl)piperazine-1-carbonylphenyl}acetamide are bright, with ongoing research aimed at elucidating its mechanism of action and exploring its potential in clinical applications. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be essential in translating laboratory findings into safe and effective treatments for patients worldwide.